Cas no 1266663-89-1 ((1R,5R,6R)-5-(1-Ethylpropoxy)-7-oxabicyclo4.1.0hept-3-ene-3-carboxylic Acid Ethyl Ester)

• Product Name: (1R,5R,6R)-5-(1-Ethylpropoxy)-7-oxabicyclo4.1.0hept-3-ene-3-carboxylic Acid Ethyl Ester
• CAS No: 1266663-89-1
• MF: C₁₄H₂₂O₄
• MW: 254.322084903717
• CID: 1062545
• PubChem ID: 29944689
• Update Time: 2025-06-09

(1R,5R,6R)-5-(1-Ethylpropoxy)-7-oxabicyclo4.1.0hept-3-ene-3-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• (1R,5R,6R)-5-(1-Ethylpropoxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic Acid Ethyl Ester
• (1R,5R,6R)-Ethyl 5-(pentan-3-yloxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate (Oseltamivir Impurity pound(c)
• (1R,5R,6R)-rel-5-(1-Ethylpropoxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic Acid Ethyl Ester
• W6E8RXG2JD
• (1R,5R,6R)-Ethyl5-(pentan-3-yloxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate
• Ethyl (1R,5R,6R)-5-(1-ethylpropoxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate
• DB-309651
• DB-309649
• CS-0164918
• 7-Oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid, 5-(1-ethylpropoxy)-, ethyl ester, (1R,5R,6R)-
• 1217834-81-5
• ethyl (1R,5R,6R)-5-pentan-3-yloxy-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate
• 1266663-89-1
• (1R,5R,6R)-5-(1-Ethylpropoxy)-7-oxabicyclo4.1.0hept-3-ene-3-carboxylic Acid Ethyl Ester

• Inchi： 1S/C14H22O4/c1-4-10(5-2)17-11-7-9(14(15)16-6-3)8-12-13(11)18-12/h7,10-13H,4-6,8H2,1-3H3/t11-,12-,13+/m1/s1
• InChI Key： XZXCGRFGEVXWIT-UPJWGTAASA-N
• SMILES： O1[C@@H]2CC(C(=O)OCC)=C[C@H]([C@H]12)OC(CC)CC

Computed Properties

• Exact Mass: 254.15180918g/mol
• Monoisotopic Mass: 254.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.1Ų

(1R,5R,6R)-5-(1-Ethylpropoxy)-7-oxabicyclo4.1.0hept-3-ene-3-carboxylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on (1R,5R,6R)-5-(1-Ethylpropoxy)-7-oxabicyclo4.1.0hept-3-ene-3-carboxylic Acid Ethyl Ester

(1R,5R,6R)-5-(1-Ethylpropoxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic Acid Ethyl Ester

The compound with CAS No 1266663-89-1, known as (1R,5R,6R)-5-(1-Ethylpropoxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic Acid Ethyl Ester, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique bicyclic structure and functional groups, which make it a promising candidate for advanced chemical applications.

The bicyclic structure of this compound is a key feature that contributes to its stability and reactivity. The 7-oxabicyclo[4.1.0]heptane framework provides a rigid platform for further chemical modifications, making it ideal for use in drug design and material science. Recent studies have highlighted the importance of such frameworks in enhancing the bioavailability and efficacy of pharmaceutical compounds.

One of the most notable aspects of this compound is the presence of an ethoxycarbonyl group at the 3-position of the bicyclic system. This group plays a crucial role in modulating the compound's reactivity and solubility properties. Researchers have demonstrated that such ester groups can significantly influence the pharmacokinetic profiles of drugs, making them more suitable for targeted delivery systems.

The stereochemistry of this compound is another critical factor that determines its biological activity and chemical behavior. The (1R,5R,6R) configuration ensures a specific spatial arrangement of the substituents, which is essential for achieving desired interactions with biological targets or other molecules in chemical reactions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound using a combination of ring-closing metathesis and stereoselective alkylation techniques. These methods not only improve the yield but also ensure high purity, which is essential for its application in sensitive biochemical assays.

In terms of applications, this compound has shown potential as a building block for more complex molecules in drug discovery programs. Its ability to undergo various functional group transformations makes it versatile in constructing bioactive compounds with intricate architectures.

Moreover, studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead molecule for anti-inflammatory drug development.

From an environmental perspective, researchers are exploring the biodegradability and eco-friendly synthesis routes for this compound to minimize its ecological footprint during large-scale production.

In conclusion, (1R,5R,6R)-5-(1-Ethylpropoxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic Acid Ethyl Ester represents a cutting-edge molecule with multifaceted applications across chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for advancing scientific research and industrial applications.